Cas no 5538-38-5 (2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide)
5538-38-5 structure
Product Name:2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide
CAS No:5538-38-5
MF:C9H9NO2
MW:163.173262357712
CID:1592664
Update Time:2024-09-11
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties
Names and Identifiers
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- 2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide
- Acetamide, 2-(1H-benzimidazol-2-ylthio)-N-(4-ethoxyphenyl)-
- 6-chloro-2,6-dimethyloctane
- Benzonitrile, 2-ethoxy-4-hydroxy-
- 2-Ethoxy-4-hydroxybenzonitrile
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- Inchi: 1S/C9H9NO2/c1-2-12-9-5-8(11)4-3-7(9)6-10/h3-5,11H,2H2,1H3
- InChI Key: MKKMSQBQVZKJEN-UHFFFAOYSA-N
- SMILES: C(#N)C1=CC=C(O)C=C1OCC
Computed Properties
- Exact Mass: 327.10431
- Monoisotopic Mass: 176.133
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 1.32g/cm3
- Boiling Point: 202.2°C at 760 mmHg
- Flash Point: 68.8°C
- Refractive Index: 1.677
- PSA: 67.01
- LogP: 4.22020
- pka: 7.50±0.18(Predicted)
2-(1H-benzimidazol-2-ylsulfanyl)-N-(4-ethoxyphenyl)acetamide Related Literature
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2. Aggregation-induced growth and transformation of β-FeOOH nanorods to micron-sized α-Fe2O3 spindlesBenjamin A. Legg,Luis R. Comolli,Hengzhong Zhang,Benjamin Gilbert,Erik Johnson,Jillian F. Banfield CrystEngComm, 2014,16, 1451-1458
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Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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